
Technical Guide: Physical Properties of
Iridium(III) Acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Iridium acetate

Cat. No.: B8821325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iridium(III) acetate is an organometallic compound of iridium that serves as a precursor and

catalyst in various chemical syntheses. However, the substance commonly referred to as

"Iridium(III) acetate," and assigned the CAS Number 52705-52-9, is not a simple monomeric

species with the formula Ir(CH₃COO)₃. Instead, it is a more complex, oxo-centered, trinuclear

iridium cluster. The systematic name for this compound is typically given as Hexa(acetato)-μ₃-

oxo-tris(aquo)triiridium(III) acetate. This complex structure is crucial for understanding its

physical and chemical properties. This guide provides an in-depth summary of the available

data on its physical properties, acknowledging the inconsistencies reported in commercial and

database sources.

Chemical Identity and Structure
The structural complexity of Iridium(III) acetate accounts for the wide range of molecular

formulas and weights reported in the literature and by chemical suppliers. The core of the

molecule consists of three iridium atoms bridged by an oxygen atom and six acetate ligands,

with water molecules often coordinated to the iridium centers.
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The physical properties of Iridium(III) acetate are not consistently reported across different

sources, likely due to variations in the hydration state and purity of the samples. The following

table summarizes the available data.

Property Reported Value(s) Source(s)

CAS Number 52705-52-9 [1][2][3]

Molecular Formula
C₁₄H₂₇Ir₃O₁₈ (as trihydrate)

C₁₄H₂₄Ir₃O₁₈
[1][4] [4]

Molecular Weight
1060.01 g/mol (as trihydrate)

1056.98 g/mol
[1] [4][5]

Appearance
Teal solid Green powder or

solid Dark-colored solid
[4] [6] [2]

Melting Point >100 °C Not Available [6] -

Boiling Point Not Available -

Density Not Available -

Solubility

- Water: Insoluble, Moderately

Soluble, Well-soluble - Organic

Solvents: Slightly soluble in

DMSO and methanol; Soluble

in organic solvents

[6][7] [2][4]

Note: The significant discrepancies, especially in solubility, highlight the need for empirical

verification with the specific batch of the compound being used.

Experimental Protocols for Property Determination
While specific experimental reports for the full characterization of Iridium(III) acetate are not

readily available in peer-reviewed literature, the following are standard methodologies for

determining the key physical properties of such a compound.
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The melting point of a solid crystalline substance can be determined using a capillary melting

point apparatus.

Sample Preparation: A small amount of the dry Iridium(III) acetate powder is packed into a

capillary tube (approximately 1-2 mm in diameter) to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has melted. For a pure substance, this

range should be narrow. For a compound that decomposes, like many organometallics, the

temperature of decomposition would be noted.

Solubility Assessment
A qualitative and semi-quantitative assessment of solubility can be performed as follows:

Solvent Selection: A range of solvents (e.g., water, ethanol, methanol, DMSO, DMF, toluene)

is selected.

Procedure: A small, measured amount of Iridium(III) acetate (e.g., 1 mg) is added to a test

tube or vial containing a measured volume of the solvent (e.g., 1 mL).

Mixing: The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.

Observation: The solution is observed for the presence of undissolved solid. If the solid

dissolves completely, the compound is considered soluble under these conditions. The

process can be repeated with increasing amounts of solute to estimate the solubility.

Density Measurement
For a powdered solid, density is typically determined using a gas pycnometer.
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Principle: This method measures the volume of the solid by detecting the pressure change of

an inert gas (like helium) in a calibrated chamber.

Sample Preparation: A precisely weighed sample of Iridium(III) acetate is placed in the

sample chamber of the pycnometer.

Measurement: The instrument is purged with the inert gas to remove air and moisture. The

gas is then expanded from a reference chamber into the sample chamber, and the resulting

pressure is measured. This allows for the calculation of the sample's volume, excluding pore

spaces.

Calculation: Density is calculated by dividing the mass of the sample by the measured

volume.

Logical and Experimental Workflows
The following diagrams illustrate a typical workflow for the synthesis and characterization of a

coordination complex like Iridium(III) acetate.
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Synthesis Stage

Iridium Salt Precursor
(e.g., IrCl3·xH2O)

Reaction in Solution
(Controlled Temperature & pH)

Reactants
(Acetic Acid, Base)

Isolation of Crude Product
(Filtration/Centrifugation)

Purification
(Recrystallization/Washing)

Pure Iridium(III) Acetate

Click to download full resolution via product page

Synthesis Workflow for Iridium(III) Acetate.

Characterization Stage

Structural Analysis Physical Properties

Synthesized Product

FT-IR Spectroscopy
(Functional Groups)

X-ray Diffraction
(Crystallinity/Structure)

NMR Spectroscopy
(Ligand Environment) Melting Point Analysis Solubility Tests Thermogravimetric Analysis

(Thermal Stability)
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Characterization Workflow for Iridium(III) Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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